Cas no 69741-94-2 (1,3,4-Oxadiazol-2-amine,5-hexyl-)

• Product Name: 1,3,4-Oxadiazol-2-amine,5-hexyl-
• CAS No: 69741-94-2
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 500533
• PubChem ID: 23273568
• Update Time: 2025-04-19

1,3,4-Oxadiazol-2-amine,5-hexyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazol-2-amine,5-hexyl-
• 5-Hexyl-1,3,4-oxadiazol-2-amine
• 5-HEXYL-1,3,4-OXADIAZOL-2-YLAMINE
• DTXSID40632203
• 69741-94-2
• FT-0620449

• Inchi： 1S/C8H15N3O/c1-2-3-4-5-6-7-10-11-8(9)12-7/h2-6H2,1H3,(H2,9,11)
• InChI Key： FYTIQWNHQMUUKS-UHFFFAOYSA-N
• SMILES： O1C(N)=NN=C1CCCCCC

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.059
• Boiling Point: 289.178°C at 760 mmHg
• Flash Point: 128.69°C
• Refractive Index: 1.501